Cas no 1806374-33-3 (3,5-Diiodo-4-fluorobenzylamine)

• Product Name: 3,5-Diiodo-4-fluorobenzylamine
• CAS No: 1806374-33-3
• MF: C₇H₆FI₂N
• MW: 376.936589717865
• CID: 4989746
• Update Time: 2025-05-21

3,5-Diiodo-4-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3,5-Diiodo-4-fluorobenzylamine

• Inchi： 1S/C7H6FI2N/c8-7-5(9)1-4(3-11)2-6(7)10/h1-2H,3,11H2
• InChI Key： HMJAUSQMZIMPJN-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C=1)CN)I)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• XLogP3: 2.2
• Topological Polar Surface Area: 26

Additional information on 3,5-Diiodo-4-fluorobenzylamine

Professional Introduction to 3,5-Diiodo-4-fluorobenzylamine (CAS No. 1806374-33-3)

3,5-Diiodo-4-fluorobenzylamine, identified by the Chemical Abstracts Service Number (CAS No.) 1806374-33-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of halogenated aromatic amines, characterized by the presence of iodine atoms at the 3rd and 5th positions of the benzene ring, alongside a fluorine substituent at the 4th position. The benzylamine moiety further enhances its utility as a versatile building block in synthetic chemistry, particularly in the development of novel bioactive molecules.

The structural features of 3,5-Diiodo-4-fluorobenzylamine make it a valuable intermediate in the synthesis of complex pharmaceutical agents. The dual halogenation at the 3 and 5 positions introduces multiple reactive sites, allowing for selective functionalization through various chemical transformations such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings. These properties are particularly advantageous in constructing heterocyclic scaffolds and incorporating diverse pharmacophores into drug candidates.

In recent years, there has been a surge in research focused on halogenated aromatic compounds due to their broad spectrum of biological activities. Studies have demonstrated that these compounds often exhibit enhanced binding affinity and metabolic stability compared to their non-halogenated counterparts. The fluorine atom, in particular, is known for its ability to modulate pharmacokinetic properties, including bioavailability and lipophilicity, making it a preferred substituent in drug design.

3,5-Diiodo-4-fluorobenzylamine has been explored in several cutting-edge pharmaceutical projects aimed at addressing unmet medical needs. One notable area of interest is its application in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The iodine atoms provide handles for palladium-catalyzed cross-coupling reactions, enabling the construction of complex aromatic systems that mimic natural product scaffolds. For instance, researchers have utilized this compound to develop novel inhibitors targeting tyrosine kinases, which play a pivotal role in signal transduction pathways associated with tumor growth and progression.

Another promising application lies in the field of antiviral drug development. The structural motif of 3,5-Diiodo-4-fluorobenzylamine has been incorporated into molecules designed to interfere with viral replication mechanisms. By leveraging its reactivity and structural flexibility, chemists have synthesized derivatives that exhibit inhibitory effects against RNA-dependent RNA polymerases (RdRp) and proteases essential for viral assembly. Preliminary studies have shown encouraging results in vitro, suggesting potential for further development into therapeutic agents against emerging viral threats.

The role of 3,5-Diiodo-4-fluorobenzylamine as a key intermediate extends beyond oncology and virology. It has also been utilized in the synthesis of neuroactive compounds aimed at treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The benzylamine group serves as a pharmacophoric element that can interact with specific neurotransmitter receptors or enzyme targets. Researchers have modified this scaffold to develop molecules with enhanced selectivity and reduced side effects compared to existing treatments.

The synthesis of 3,5-Diiodo-4-fluorobenzylamine itself presents an interesting challenge due to its halogenated nature. Advanced synthetic methodologies involving directed iodination and fluorination strategies have been employed to achieve high yields and purity. Techniques such as metal-halogen exchange followed by electrophilic aromatic substitution have proven effective in introducing the desired substituents at specific positions on the benzene ring. These synthetic approaches not only highlight the compound's complexity but also showcase the ingenuity of modern organic chemistry in overcoming synthetic hurdles.

In conclusion,3,5-Diiodo-4-fluorobenzylamine (CAS No. 1806374-33-3) represents a cornerstone compound in medicinal chemistry with far-reaching implications for drug discovery and development. Its unique structural attributes enable diverse functionalization pathways, making it indispensable for constructing novel bioactive molecules across multiple therapeutic areas. As research continues to uncover new applications and refine synthetic methodologies,3,5-Diiodo-4-fluorobenzylamine is poised to remain at the forefront of pharmaceutical innovation.